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Compound of Interest

Compound Name: Parp1-IN-5

Cat. No.: B11933143

Essential Safety and Handling Guide for Parp1-
IN-5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Parp1-IN-5. Adherence to these procedures is
essential for ensuring personal safety and maintaining a secure laboratory environment.

Chemical and Hazard Information

Parp1-IN-5 is a potent and selective PARP-1 inhibitor used in cancer research.[1][2] The
dihydrochloride salt is noted to have enhanced water solubility and stability.[1] According to the
Safety Data Sheet (SDS) for PARP1-IN-5 dihydrochloride, the compound is classified as
harmful if swallowed and very toxic to aquatic life with long-lasting effects.[3]

Quantitative Data Summary
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Property Value Reference
Molecular Formula C25H26CI2N205S [3]
Molecular Weight 537.46 g/mol [3]

H302 (Harmful if swallowed),
GHS Hazard Statements H410 (Very toxic to aquatic life  [3]

with long lasting effects)

-20°C (powder), -80°C (in
Storage Temperature [3]
solvent)

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is critical when handling Parp1-IN-5. The following PPE is
mandatory to minimize exposure and ensure safety.

» Body Protection: A buttoned lab coat should be worn to protect the body and clothing from
potential spills.[4] For handling activities with a higher risk of contamination, such as when
administering injectable forms, a gown that is impermeable to hazardous drugs is required.

[5](6]

o Hand Protection: Two pairs of chemotherapy-rated gloves are recommended, especially
when handling injectable solutions.[5] Gloves should be selected for their chemical
resistance and replaced immediately if contaminated or torn.[7]

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[7]
When there is a risk of splashes, chemical splash goggles and a face shield should be worn.

[4117]

o Footwear: Closed-toe shoes and long pants are mandatory to protect the legs and feet from
spills.[4]

Operational and Disposal Plans

Receiving and Storage:
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Upon receiving the shipment, inspect the package for any signs of damage or leakage.
Wear appropriate PPE, including gloves, when unpacking.

Store the compound in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and ignition sources.[3]

Adhere to the recommended storage temperatures: -20°C for the powder form and -80°C for
solutions.[3]

Handling and Preparation:

All handling of Parp1-IN-5 should be conducted in a designated area with appropriate
exhaust ventilation, such as a chemical fume hood, to avoid inhalation of dust or aerosols.[3]

Do not eat, drink, or smoke in the handling area.[3]
Wash hands thoroughly after handling the compound.[3]

When preparing solutions, add the solvent to the compound slowly to avoid splashing.

In Case of Exposure:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids open. Seek prompt medical attention.[3]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water. Call a physician.[3]

Inhalation: Move to an area with fresh air. If breathing is difficult, provide respiratory support
and seek medical help.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison center or
physician for guidance.[3]

Spill Management:

Evacuate the immediate area.
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e Wearing appropriate PPE, contain and collect the spillage.
o Clean the spill area thoroughly.

o Dispose of the collected waste as hazardous material.
Disposal Plan:

o All waste materials, including empty containers, contaminated PPE, and unused compound,
must be disposed of as hazardous waste.

o Dispose of the contents and container at an approved waste disposal plant.[3]

e Avoid release to the environment.[3]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Parp1-IN-5 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

